Cas no 1261585-10-7 (5-iodo-2-methylbenzene-1-sulfonamide)

• Product Name: 5-iodo-2-methylbenzene-1-sulfonamide
• CAS No: 1261585-10-7
• MF: C₇H₈INO₂S
• MW: 297.113392829895
• MDL: MFCD18397789
• CID: 4965218
• PubChem ID: 13444853
• Update Time: 2025-10-29

5-iodo-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-methylbenzenesulfonamide
• 5-IODO-2-METHYLBENZENE-1-SULFONAMIDE
• 5-iodo-2-methylbenzene-1-sulfonamide

• MDL： MFCD18397789
• Inchi： 1S/C7H8INO2S/c1-5-2-3-6(8)4-7(5)12(9,10)11/h2-4H,1H3,(H2,9,10,11)
• InChI Key： ZAQSAFDIRURXQZ-UHFFFAOYSA-N
• SMILES： IC1C=CC(C)=C(C=1)S(N)(=O)=O

Computed Properties

• Exact Mass: 296.93205 g/mol
• Monoisotopic Mass: 296.93205 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.5
• Molecular Weight: 297.12

Additional information on 5-iodo-2-methylbenzene-1-sulfonamide

Professional Introduction to 5-iodo-2-methylbenzene-1-sulfonamide (CAS No: 1261585-10-7)

5-iodo-2-methylbenzene-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No) 1261585-10-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a benzene ring substituted with an iodine atom at the 5-position and a methyl group at the 2-position, further incorporates a sulfonamide functional group at the 1-position, making it a versatile intermediate in synthetic chemistry and drug development.

The structural configuration of 5-iodo-2-methylbenzene-1-sulfonamide imparts unique reactivity that makes it particularly valuable in medicinal chemistry. The presence of the iodine atom provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in constructing complex molecular architectures. Concurrently, the sulfonamide moiety is a well-documented pharmacophore in drug design, contributing to interactions with biological targets and influencing pharmacokinetic properties.

In recent years, 5-iodo-2-methylbenzene-1-sulfonamide has been explored as a key intermediate in the synthesis of novel therapeutic agents. Its utility extends to the development of small-molecule inhibitors targeting various diseases, including cancer and inflammatory disorders. For instance, researchers have leveraged its scaffold to design molecules that modulate kinase activity, which is crucial in oncology. The benzene ring's aromaticity and the electron-withdrawing nature of the sulfonamide group synergistically enhance binding affinity to protein targets.

One of the most compelling aspects of 5-iodo-2-methylbenzene-1-sulfonamide is its role in generating libraries of compounds for high-throughput screening (HTS). The structural diversity offered by its substituents allows for rapid optimization of lead compounds. Recent studies have demonstrated its application in identifying inhibitors of bacterial enzymes, addressing the growing challenge of antibiotic resistance. The compound's ability to serve as a precursor for halogenated derivatives has also been exploited in developing photoreactive probes for biological imaging.

The sulfonamide functional group, specifically in 5-iodo-2-methylbenzene-1-sulfonamide, has been shown to enhance solubility and bioavailability of drug candidates. This property is particularly advantageous when designing molecules intended for oral administration or when poor water solubility poses a barrier to drug delivery. Moreover, computational studies have highlighted its potential as a scaffold for designing molecules with improved metabolic stability, reducing degradation by enzymatic pathways.

Advances in synthetic methodologies have further expanded the applications of 5-iodo-2-methylbenzene-1-sulfonamide. Catalytic approaches have enabled efficient derivatization under mild conditions, reducing side reactions and improving yields. These innovations are critical for large-scale production and commercialization of pharmaceuticals derived from this intermediate. Additionally, green chemistry principles have been integrated into its synthesis, minimizing hazardous waste and energy consumption.

The compound's versatility has also been recognized in materials science. Beyond its pharmaceutical applications, 5-iodo-2-methylbenzene-1-sulfonamide has been investigated as a building block for organic electronic materials. Its ability to form stable radicals and conductive polymers makes it relevant in developing next-generation semiconductors and optoelectronic devices. Such interdisciplinary applications underscore its broad utility across multiple scientific domains.

Future directions in research involving 5-iodo-2-methylbenzene-1-sulfonamide may focus on expanding its therapeutic potential through structure-based drug design. By integrating machine learning algorithms with experimental data, researchers aim to predict novel derivatives with enhanced efficacy and reduced toxicity. This approach aligns with global efforts to accelerate the discovery of new treatments for unmet medical needs.

In conclusion,5-iodo-2-methylbenzene-1-sulfonamide (CAS No: 1261585-10-7) represents a cornerstone compound in modern chemical synthesis and drug development. Its unique structural features enable diverse applications, from medicinal chemistry to advanced materials science. As research continues to uncover new possibilities, this compound will undoubtedly remain at the forefront of innovation in science and technology.